![molecular formula C17H14ClN3O2S2 B2928788 2-[5-(4-Chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide CAS No. 496026-96-1](/img/structure/B2928788.png)
2-[5-(4-Chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
Description
This compound is a chemical substance with a complex structure. It contains several functional groups and rings, including a chlorophenyl group, a thieno[2,3-d]pyrimidin ring, and a sulfanylacetamide group .
Molecular Structure Analysis
The molecular structure of this compound is quite complex. It includes a thieno[2,3-d]pyrimidin ring, which is a heterocyclic ring containing sulfur and nitrogen . It also has a chlorophenyl group attached, which is a phenyl ring with a chlorine atom substituted in. The compound also contains a prop-2-enyl group and a sulfanylacetamide group .Physical And Chemical Properties Analysis
The compound has a complex structure with a molecular weight of 449.984 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current resources.Scientific Research Applications
Oncology Research
This compound, with its thieno[2,3-d]pyrimidin moiety, is structurally similar to other molecules that have shown promise in cancer treatment . Its potential to act as a kinase inhibitor could be explored for therapeutic applications in oncology, particularly in targeted therapies that aim to inhibit specific cancer cell lines.
Anti-Inflammatory Properties
Compounds with chlorophenyl groups have been associated with anti-inflammatory effects . This compound could be synthesized and tested for its efficacy in reducing inflammation in various cellular or animal models, which could lead to the development of new anti-inflammatory medications.
Rheumatoid Arthritis Treatment
Given the therapeutic potential of related pyrimidine derivatives in rheumatoid arthritis , this compound could be evaluated for its ability to modulate immune responses in arthritis models, which may lead to novel treatments for this chronic condition.
Cardiovascular Research
The compound’s potential to act on various biological pathways could make it a candidate for cardiovascular research. Its effects on heart tissue regeneration, blood vessel formation, or cholesterol regulation are areas that could be explored.
Each of these applications represents a unique field of research where 2-[5-(4-Chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide could have significant impact. Further synthesis and testing are required to fully understand and harness its capabilities. The information provided here is based on structural similarities and known activities of related compounds, as detailed research on this specific compound is not available in the current literature .
properties
IUPAC Name |
2-[5-(4-chlorophenyl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O2S2/c1-2-7-21-16(23)14-12(10-3-5-11(18)6-4-10)8-24-15(14)20-17(21)25-9-13(19)22/h2-6,8H,1,7,9H2,(H2,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGLXXMJUYJDMPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C(=O)C2=C(N=C1SCC(=O)N)SC=C2C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclopropyl-3-[4-(prop-2-enoyl)piperazin-1-yl]propanamide](/img/structure/B2928710.png)
![2-(4-chlorophenoxy)-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide](/img/structure/B2928712.png)
![Methyl 2-(allylthio)-5-(3-fluorophenyl)-7-methyl-4-oxo-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/structure/B2928714.png)
![2,4-difluoro-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide](/img/structure/B2928719.png)
![methyl 2-{[(1-ethyl-4-oxo[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetyl]amino}benzoate](/img/structure/B2928720.png)
![(2Z)-N-(2,4-dimethylphenyl)-2-{[4-(methylsulfanyl)phenyl]imino}-2H-chromene-3-carboxamide](/img/structure/B2928726.png)
![N-(4-(N-(thiazol-2-yl)sulfamoyl)phenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide](/img/structure/B2928727.png)